Cas no 112360-08-4 (Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]-)

Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]- structure
112360-08-4 structure
Product Name:Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]-
CAS No:112360-08-4
MF:C10H15N5O10P2
MW:427.201123476028
CID:129731
PubChem ID:6022
Update Time:2025-04-19

Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]-
    • 4-(3-Carboxytrimethyleneoxy)-4''-octylazobenzene
    • Adenosine diphosphate (6CI)
    • bmse000004
    • AKOS022179933
    • 4-26-00-03629 (Beilstein Handbook Reference)
    • SCHEMBL24103
    • BRN 0067722
    • C00008
    • Adenosine 5'-diphosphate sodium salt
    • bmse000935
    • adenosine-5'-diphosphate
    • 20398-34-9
    • 9H-purin-6-amine, 9-[5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-glycero-pentofuranosyl]-
    • 1yrs
    • ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • BDBM31995
    • 112360-08-4
    • PDSP1_001088
    • Adenosine 5'-diphosphoric acid
    • 61D2G4IYVH
    • s9368
    • Adenosine 5'-diphosphate, >=95% (HPLC)
    • Dynorphin A (1-13), ala(2)-trp(4)-
    • NCGC00163322-01
    • EINECS 200-392-5
    • 1oz4
    • Adenosine 5'-pyrophosphoric acid
    • Adenosine, 5'-(trihydrogen diphosphate)
    • J-700143
    • UNII-61D2G4IYVH
    • HY-W010918
    • 11062-03-6
    • ADENOSINE DIPHOSPHATE [WHO-DD]
    • 9-{5-O-[hydroxy(phosphonooxy)phosphoryl]-b-D-glycero-pentofuranosyl}-9H-purin-6-amine
    • s10970
    • ADENOSINE, 5'-(TRIHYDROGEN PYROPHOSPHATE)
    • 1y8o
    • 5'-Adp
    • 1m74
    • EN300-1588520
    • Adenosine diphosphate
    • 1t3t
    • 1amw
    • GTPL1712
    • a-ADP
    • CS-W011634
    • Adenosine 5'-(trihydrogen diphosphate) (9CI)
    • CCG-268971
    • 58-64-0
    • 17791-27-4
    • Adenosine5'-diphosphate
    • 4-(3-Carboxytrimethyleneoxy)-4/'/'-octylazobenzene
    • DTXSID60883210
    • C10H15N5O10P2
    • 1hi5
    • 1ucn
    • 1ao0
    • adenosine-5-diphosphate
    • bmse000991
    • Adenosindiphosphorsaeure
    • CHEBI:16761
    • 1o0h
    • Ado-5'-P-P
    • AS-11755
    • ADP.H2
    • 110123-09-6
    • Adenosine 5'-(trihydrogen pyrophosphate) (8CI)
    • Adenosine-5'-diphosphat
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphono hydrogen phosphate
    • [({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]phosphonic acid
    • adenosine pyrophosphate
    • adenosine 5' diphosphate
    • ADP (nucleotide)
    • MFCD00066473
    • 1lkx
    • BDBM50368125
    • Adenosine-5'-Diphosphate, free acid
    • PDSP2_001072
    • 104746-05-6
    • 5'-Adenylphosphoric acid
    • H3adp
    • Adenosine diphosphoric acid
    • ADENOSINE DIPHOSPHATE [MI]
    • Adenosine 5'-(trihydrogen diphosphate)
    • AC-32145
    • 1e8h
    • Q185253
    • Epitope ID:137351
    • Adenosine diphosphate;Adenosine 5'-diphosphate
    • Adenosine diphosphate;ADP
    • 2c02
    • adenosine 5'-pyrophosphate
    • SCHEMBL18076199
    • 1,4-Cyclohexadiene-3,3,6,6-d4
    • BP-58727
    • 9H-Purin-6-amine, 9-[5-O-[hydroxy(phosphonooxy)phosphinyl]-.beta.-D-ribofuranosyl]-
    • Adenosine Diphosphate (ADP)
    • Adenosine 5'-diphosphate
    • 2bfr
    • ADP
    • CHEMBL14830
    • Adenosine disphosphate
    • NS00014781
    • 1xxi
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • adenosine 5 inverted exclamation marka-diphosphate
    • Inchi: 1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
    • InChI Key: XTWYTFMLZFPYCI-KQYNXXCUSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 427.02941569g/mol
  • Monoisotopic Mass: 427.02941569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 233Ų

Butanoic acid,4-[4-[2-(4-octylphenyl)diazenyl]phenoxy]- Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.